Cas no 725234-39-9 (Imidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide)

• Product Name: Imidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide
• CAS No: 725234-39-9
• MF: C₆H₅BrN₂O₂S
• MW: 249.085098981857
• MDL: MFCD04973786
• CID: 4657856
• PubChem ID: 2759353
• Update Time: 2025-06-22

Imidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide
• imidazo[2,1-b]thiazole-6-carboxylic acid, hydrobromide
• imidazo[2,1-b][1,3]thiazole-6-carboxylic acid hydrobromide
• imidazo[2,1-b]thiazole-6-carboxylic acid hbr
• imidazo[2,1-b]thiazole-6-carboxylic acidhydrobromide
• imidazo[2,1-b][1,3]thiazole-6-carboxylic acid;hydrobromide
• Imidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide, AldrichCPR
• FS-6128
• SCHEMBL570167
• MFCD04973786
• RAVYQOPXHWEAFU-UHFFFAOYSA-N
• Imidazo[2,1-b]thiazole-6-carboxylicacidhydrobromide
• 725234-39-9
• DB-416650
• AKOS017342820

• MDL： MFCD04973786
• Inchi： 1S/C6H4N2O2S.BrH/c9-5(10)4-3-8-1-2-11-6(8)7-4;/h1-3H,(H,9,10);1H
• InChI Key： RAVYQOPXHWEAFU-UHFFFAOYSA-N
• SMILES： Br.S1C=CN2C=C(C(=O)O)N=C12

Computed Properties

• Exact Mass: 247.92551g/mol
• Monoisotopic Mass: 247.92551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8

Additional information on Imidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide

Imidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide (CAS No. 725234-39-9): A Comprehensive Overview

Imidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide, with the chemical formula C₇H₅BrN₂O₂S, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazo[2,1-b]thiazole class, a structural motif known for its diverse biological activities. The presence of a carboxylic acid group and a hydrobromide salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry and drug design.

The< strong> CAS No. 725234-39-9 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. Imidazo[2,1-b]thiazole derivatives have been extensively studied for their potential pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The structural features of this compound contribute to its ability to interact with biological targets, making it a promising candidate for further exploration.

In recent years, the interest in imidazo[2,1-b]thiazole derivatives has surged due to their reported efficacy in preclinical studies. One of the most notable areas of research has been their application in oncology. Studies have demonstrated that certain derivatives of imidazo[2,1-b]thiazole can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. For instance, research published in Journal of Medicinal Chemistry highlighted the potential of Imidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide as a scaffold for developing novel anticancer agents.

The< strong> carboxylic acid hydrobromide salt form of this compound not only improves its pharmacokinetic properties but also allows for easier handling and formulation in drug development processes. The carboxylic acid group can participate in hydrogen bonding interactions with biological molecules, enhancing binding affinity and therapeutic efficacy. Additionally, the hydrobromide moiety increases the compound's solubility in water-based media, which is crucial for oral and intravenous administration.

Advances in computational chemistry have further accelerated the discovery of new imidazo[2,1-b]thiazole derivatives. Molecular docking studies have identified key binding pockets on target proteins, providing insights into how these compounds exert their biological effects. For example, a study published in Bioorganic & Medicinal Chemistry Letters utilized molecular dynamics simulations to predict the interactions between Imidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide and enzymes involved in inflammatory pathways. These findings have guided the design of more potent analogs with improved selectivity and reduced side effects.

The synthesis of Imidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization reactions to form the heterocyclic core and subsequent functionalization to introduce the carboxylic acid and hydrobromide groups. Recent innovations in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for bioactive compounds.

In conclusion, Imidazo[2,1-b]thiazole-6-carboxylic acid hydrobromide (CAS No. 725234-39-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.